Cas no 4484-57-5 (furan-2-yl(phenyl)methanol)

• Product Name: furan-2-yl(phenyl)methanol
• CAS No: 4484-57-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 333538
• PubChem ID: 3746348
• Update Time: 2024-10-29

furan-2-yl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, a-phenyl-
• 2-Furyl(phenyl)methanol
• furan-2-yl(phenyl)methanol
• (furan-2-yl)phenylmethanol
• (s)-furan-2-yl(phenyl)methanol
• 1-(2-furyl)benzylic alcohol
• 1-furyl-1-phenyl-methanol
• 2-(phenylhydroxymethyl)furan
• AC1MWB17
• AC1Q76RF
• AGN-PC-00H11M
• SureCN477450
• 2-furanmethanol, alpha-phenyl-
• AKOS000249692
• (+/-) 2-alpha-hydroxybenzylfuran
• CS-0249545
• FWIQIDYJWKRMFG-UHFFFAOYSA-N
• DTXSID30395855
• alpha-Phenyl-2-furanmethanol
• EC-000.1530
• SCHEMBL477450
• FT-0691689
• EN300-43843
• 4484-57-5
• AKOS022300322
• (+/-) 2-(alpha-hydroxybenzyl)furan
• 2-furyl(phenyl)carbinol
• (furan-2-yl)(phenyl)methanol
• G21180

• Inchi： 1S/C11H10O2/c12-11(10-7-4-8-13-10)9-5-2-1-3-6-9/h1-8,11-12H
• InChI Key： FWIQIDYJWKRMFG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 265.3°Cat760mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.573
• PSA: 33.37
• LogP: 2.36130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives